3-(2-Pyrazinyl)-1,2,4-thiadiazolo[4,5-a]benzimidazole

• Molecular Formula: C12H7N5S
• Molecular Weight: 253.28 g/mol
• IUPAC Name: 1-pyrazin-2-yl-[1,2,4]thiadiazolo[4,5-a]benzimidazole
• InChI: InChI=1S/C12H7N5S/c1-2-4-10-8(3-1)15-12-17(10)11(16-18-12)9-7-13-5-6-14-9/h1-7H
• InChI Key: OGSLZIUZLWEMIG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)N=C3N2C(=NS3)C4=NC=CN=C4

Description

3-(2-Pyrazinyl)-1,2,4-thiadiazolo[4,5-a]benzimidazole is a useful research compound. Its molecular formula is C12H7N5S and its molecular weight is 253.28 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 2-butyl-1,2,4-thiadiazolo[4,5-a]benzimidazole-3(2H)-one (300 mg, 1.213 mmol) and pyrazinecarbonitrile (319 mg, 3.03 mmol) in 8 mL of dicloromethane was stirred at room temperature for 36 hr. The precipitate was filtered and washed with dichloromethane to give 0.28 g (91%) of 3-(2-pyrazinyl)-1,2,4-thiadiazolo[4,5-a]benzimidazole as a white solid; 1H NMR (CDCl3)δ 7.32 (t, 1H, ArH), 7.50 (t, 1H, ArH), 7.83 (d, 1H, ArH), 8.67 (d, 1H, ArH), 8.87 (br.d, 2H, py-H), 9.59 (s, 1H, py-H); mp 255-256.5° C.